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Compound of Interest

Compound Name: Phenylglycine chloride
CAS No.: 39478-47-2
Cat. No.: B1266261
Get Quote
. J

Critical Intermediate for Semi-Synthetic

-Lactam Antibiotics

Executive Summary & Core Directive
D(-)-

-Phenylglycine chloride hydrochloride (referred to herein as DPG-CI-HCI) is the electrophilic
engine driving the industrial synthesis of Ampicillin and Cephalexin. Unlike its stable parent
amino acid, DPG-CI-HCl is a transient, highly reactive species.

The Scientist’s Challenge: This compound represents a "ticking clock” in process chemistry. Its
high reactivity toward nucleophiles (essential for coupling with 6-APA) makes it
thermodynamically unstable in the presence of even trace moisture. Successful utilization
requires a rigorous adherence to anhydrous protocols and kinetic control.

This guide moves beyond standard MSDS data to provide a functional workflow for handling,
synthesizing, and coupling DPG-CI-HCI in drug development contexts.[1][2]
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Chemical Identity & Structural Characteristics[1][3]

[4]5]

Parameter

Data

IUPAC Name

(2R)-2-amino-2-phenylacetyl chloride
hydrochloride

Common Name

D(-)-

-Phenylglycine chloride hydrochloride

CAS Number 39878-87-0
C
H
Molecular Formula
Cl

NO (as HCl salt)

Molecular Weight 206.07 g/mol

D-isomer (R-configuration).[3][4] Note: The L-
Chirality isomer is biologically inactive for antibiotic

synthesis and must be avoided.

A benzene ring attached to a chiral center
Structure bearing an ammonium chloride group and an

acyl chloride moiety.

Physical Properties Profile

Data aggregated from industrial certificates of analysis and patent literature.
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Property Value | Characteristic Application Insight
) ) Color degradation (browning)
White to pale yellow/pink o _
Appearance ) indicates hydrolysis or
crystalline powder. 0
polymerization.
Critical Distinction: Do not
confuse with the parent acid
) ) (D-Phenylglycine) which melts
Melting Point 110°C - 120°C (Decomposes)

>240°C. If your sample melts
>150°C, it has likely fully
hydrolyzed back to the acid.

Solubility (Reactive)

Dichloromethane (DCM),

Acetone, Acetonitrile.

Dissolves with potential
reaction. Use dry DCM for

acylation.

Solubility (Destructive)

Water, Alcohols.

Violent hydrolysis. Reacts
instantly to form D-

phenylglycine and HCI.

Hygroscopicity

Extreme.

Must be handled in a glovebox
or under positive nitrogen

pressure.

Chemical Reactivity & Synthesis Workflow
The Synthesis Pathway

The industrial standard involves the activation of D-phenylglycine using Phosphorus

Pentachloride (PCI

) or generated in situ via PCI

+ Cl

.[5] This transforms the carboxylic acid into a highly electrophilic acyl chloride while protecting
the amine as a hydrochloride salt.

Visualization of Synthesis Logic:
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Intermediate Complex

Figure 1: Activation pathway of D-phenylglycine. Note the requirement for temperature control
to prevent racemization.

Validated Synthesis Protocol (Laboratory Scale)
Based on Patent EP0614882A1 and optimized for laboratory safety.

Prerequisites:
e System: 3-neck round bottom flask, mechanical stirrer, N

inlet, dropping funnel.[6]

e Solvent: Anhydrous Toluene or Dichloromethane (DCM). Toluene is preferred for easier
isolation (product precipitates).

Step-by-Step Methodology:
« Inertion: Purge the reactor with Nitrogen for 15 minutes.
e Suspension: Charge 10g (0.066 mol) of D(-)-phenylglycine into 90mL of anhydrous Toluene.

o HCI Saturation: Bubble dry HCI gas into the suspension at 25°C for 1 hour. Why? This
converts the zwitterion into the hydrochloride salt, protecting the amine from reacting with the
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acyl chloride later (self-polymerization).
» Activation: Cool the mixture to 10-15°C. Add Phosphorus Pentachloride (PCI
) (1.1 equivalents) slowly.

o Caution: Exothermic reaction. Evolution of HCI gas.

o Reaction: Stir at 20-25°C for 2-4 hours. The solid will change texture as the acid converts to
the acid chloride.

« |solation: Filter the crystalline solid under a nitrogen blanket. Wash with dry toluene or
cyclohexane.

Drying: Vacuum dry at ambient temperature. Do not heat.

Application in Drug Development (The Coupling
Reaction)[7]

The primary utility of DPG-CI-HCI is the acylation of the

-lactam nucleus (6-APA for Ampicillin, 7-ADCA for Cephalexin).

The "Schotten-Baumann" Challenge

The coupling is a race between the amine nucleophile (6-APA) attacking the acyl chloride and
water attacking the acyl chloride (hydrolysis).

Mechanism of Action:
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Figure 2: Acylation mechanism. The base is critical to neutralize the HCI released, but excess
base hydrolyzes the

-lactam ring.

Critical Process Parameters (CPPs)

e pH Control: The coupling is usually performed in a mixed solvent (Acetone/Water) at low
temperature (0°C). The pH must be maintained between 6.5 and 7.5.

o pH < 6.0: The amine on 6-APA is protonated and cannot attack.
o pH > 8.0: Rapid hydrolysis of the DPG-CI and the
-lactam ring.
o Temperature: Maintain -5°C to 0°C. Higher temperatures favor hydrolysis over acylation.

e Mode of Addition: Add DPG-CI-HCI in small portions to the 6-APA solution to prevent
localized spikes in acid concentration.

Safety & Stability Protocols
Stability "Red Flags"
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e Smell: A sharp, biting odor of HCI indicates decomposition. Pure material has a faint
chemical odor but should not be fuming.

o Texture: Clumping indicates moisture absorption.

e Color: Turning from white to pink/brown indicates oxidation or polymerization.

Storage

o Atmosphere: Argon or Nitrogen headspace is mandatory.
e Temperature: Store at 2°C — 8°C.

o Container: Glass or Teflon. Do not use metal spatulas (corrosion risk).

Emergency Neutralization

In case of a spill, do not use water (generates HCI gas). Cover with dry sodium bicarbonate or
lime to neutralize the acid chloride before sweeping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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